Cas no 97337-98-9 (1H-Indene-5,6-diol,2,3-dihydro-1,1-dimethyl-)

• Product Name: 1H-Indene-5,6-diol,2,3-dihydro-1,1-dimethyl-
• CAS No: 97337-98-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 804633
• PubChem ID: 3024821
• Update Time: 2025-04-19

1H-Indene-5,6-diol,2,3-dihydro-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5,6-diol,2,3-dihydro-1,1-dimethyl-
• 1,1-dimethylindan-5,6-diol
• 3,3-dimethyl-1,2-dihydroindene-5,6-diol
• 97337-98-9
• NS00066320
• SCHEMBL8678472
• EINECS 306-593-5
• DTXSID00242882

• Inchi： 1S/C11H14O2/c1-11(2)4-3-7-5-9(12)10(13)6-8(7)11/h5-6,12-13H,3-4H2,1-2H3
• InChI Key： WITVSXXDJMKFFE-UHFFFAOYSA-N
• SMILES： OC1C(=CC2CCC(C)(C)C=2C=1)O

Computed Properties

• Exact Mass: 178.09938
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: 35
• XLogP3: 2.9

Experimental Properties

• Density: 1.158
• Boiling Point: 314.8°Cat760mmHg
• Flash Point: 152.3°C
• Refractive Index: 1.584